Cas no 743409-13-4 (1-Pentanone,2,5-diamino-1-(1-aziridinyl)-, (2S)-)

• Product Name: 1-Pentanone,2,5-diamino-1-(1-aziridinyl)-, (2S)-
• CAS No: 743409-13-4
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 560500
• PubChem ID: 45088517
• Update Time: 2025-04-19

1-Pentanone,2,5-diamino-1-(1-aziridinyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2,5-diamino-1-(1-aziridinyl)-, (2S)-
• Aziridine,1-[(2S)-2,5-diamino-1-oxopentyl]- (9CI)
• (2S)-2,5-diamino-1-(aziridin-1-yl)pentan-1-one
• 743409-13-4
• (S)-2,5-Diamino-1-(aziridin-1-yl)pentan-1-one
• DTXSID50666296

• Inchi： 1S/C7H15N3O/c8-3-1-2-6(9)7(11)10-4-5-10/h6H,1-5,8-9H2/t6-/m0/s1
• InChI Key： JJEXJKHZIXQBPJ-LURJTMIESA-N
• SMILES： O=C([C@H](CCCN)N)N1CC1

Computed Properties

• Exact Mass: 157.122
• Monoisotopic Mass: 157.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: -1.6